1-{[(4-Bromo-2-nitrophenyl)amino]methyl}cyclopentanol

• Molecular Formula: C12H15BrN2O3
• Molecular Weight: 315.16 g/mol
• IUPAC Name: 1-[(4-bromo-2-nitroanilino)methyl]cyclopentan-1-ol
• InChI: InChI=1S/C12H15BrN2O3/c13-9-3-4-10(11(7-9)15(17)18)14-8-12(16)5-1-2-6-12/h3-4,7,14,16H,1-2,5-6,8H2
• InChI Key: AJBISHNJRQZOBQ-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)(CNC2=C(C=C(C=C2)Br)[N+](=O)[O-])O

Description

1-{[(4-Bromo-2-nitrophenyl)amino]methyl}cyclopentanol is a useful research compound. Its molecular formula is C12H15BrN2O3 and its molecular weight is 315.16 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

The mixture of 2,5-dibromonitrobenzene (Tokyo Kasei Kogyo Co., Ltd., 5.4 g, 19.2 mmol), 1-(aminomethyl)cyclopentanol hydrochloride (J. Med. Chem. 1981, 24, 12-16, 4.3 g, 28.4 mmol) and N,N-diisopropylethylamine (8.4 mL, 48.1 mmol) in 1-methyl-2-pyrrolidinone (32 mL) was microwaved for 30 min at 200° C. The reaction was quenched with water and extracted three times with ethyl acetate. The combined organic layers were dried over sodium sulfate and filtered. The filtrate was concentrated and the residue was purified by column chromatography on silica gel (hexane:ethyl acetate=5:1 as eluent) to afford the title compound (2.6 g, 43%) as an orange amorphous solid.